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Compound of Interest

Compound Name:
4-Propyl-1-

(trifluoromethyl)cyclohexanol

Cat. No.: B13711747

Get Quote

4-Propyl-1-(trifluoromethyl)cyclohexanol is a fluorinated alcohol whose structural motifs are

of significant interest in medicinal chemistry and materials science. The inclusion of a

trifluoromethyl (-CF3) group can profoundly alter a molecule's physicochemical properties, such

as lipophilicity, metabolic stability, and binding affinity, making it a valuable building block in the

design of new therapeutic agents and advanced materials.[1] However, these same properties

necessitate a thorough and cautious approach to its handling. As the toxicological profile of

many research chemicals is not fully investigated, this guide is founded on the principle of

treating all novel compounds with a high degree of care, using available data from the

compound itself and structurally related molecules to establish safe laboratory practices.[2][3]

Section 1: Chemical and Physical Identity
A precise understanding of a compound's physical properties is the foundation of a robust

safety assessment. These characteristics influence its behavior in various experimental

conditions, storage requirements, and the appropriate response in the event of a spill.

Table 1: Physicochemical Properties and Identifiers for 4-Propyl-1-
(trifluoromethyl)cyclohexanol
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Property Value Source(s)

Chemical Name
4-Propyl-1-

(trifluoromethyl)cyclohexanol
N/A

Synonym(s)
4-(trifluoromethyl)cyclohexan-

1-ol
[2][4]

CAS Number 30129-18-1 [1][2]

Molecular Formula C₇H₁₁F₃O [1]

Molecular Weight 168.16 g/mol [1]

Physical Form Liquid, Solid, or Semi-solid

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 181 °C [1]

Density 1.23 g/cm³ [1]

Solubility
Sparingly soluble in water

(0.26 g/L at 25°C)
[4]

Purity Typically ≥97% [1]

Section 2: Hazard Identification and Toxicological
Profile
According to supplier Safety Data Sheets, 4-Propyl-1-(trifluoromethyl)cyclohexanol is
classified as a hazardous chemical under the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200).[2] The primary hazards are related to its irritant properties.

GHS Classification:

Skin Corrosion/Irritation: Category 2[2]

Serious Eye Damage/Eye Irritation: Category 2[2]
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Specific target organ toxicity (single exposure): Category 3 (Target Organ: Respiratory

system)[2]

The signal word associated with this compound is "Warning".[2]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H315 Causes skin irritation.[2]

H319 Causes serious eye irritation.[2]

H335 May cause respiratory irritation.[2]

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[2]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P304 + P340

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.[2]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[2]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[2]
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P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[5]

P405 Store locked up.[2][5]

P501
Dispose of contents/container to an approved

waste disposal plant.[2][5]

Toxicological Insights and Data Gaps: The toxicological properties of 4-Propyl-1-
(trifluoromethyl)cyclohexanol have not been fully investigated.[2][3] This is common for

novel research chemicals. Therefore, a risk assessment must be based on the identified GHS

hazards and the chemical's structure. The trifluoromethyl group is known for increasing

metabolic stability, which can be beneficial in drug design but also raises concerns about

potential bioaccumulation. However, available information suggests that persistence is unlikely

for the parent compound.[2] The irritant nature of the compound is likely due to the reactivity of

the alcohol functional group and the overall physicochemical properties of the molecule.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
Controlling exposure is paramount. The hierarchy of controls is a fundamental concept in

chemical safety that prioritizes the most effective measures. The most effective control is to

eliminate the hazard, while the least effective is to rely solely on personal protective equipment.

Caption: The Hierarchy of Controls prioritizes safety measures.

Protocol 3.1: Standard Laboratory Exposure Controls

Engineering Controls (Primary Barrier):

All handling of 4-Propyl-1-(trifluoromethyl)cyclohexanol, including weighing,

transferring, and preparing solutions, must be conducted in a certified chemical fume hood

to minimize inhalation of vapors or mists.[6]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.[6]
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Administrative Controls (Procedural Safety):

Develop and strictly follow a Standard Operating Procedure (SOP) for all experiments

involving this compound.

Restrict access to the area where the chemical is being used.

Always wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[5]

Personal Protective Equipment (PPE) (Final Barrier):

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield

should be worn in addition to goggles when there is a significant risk of splashing.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent

skin exposure.[2] A flame-resistant lab coat should be worn and kept buttoned.

Respiratory Protection: If engineering controls are not sufficient or during a large-scale

spill, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter for organic gases and vapors.[2]

Section 4: Handling and Storage Protocols
Proper handling and storage are critical to prevent accidental exposure and maintain the

chemical's integrity.

Handling:

Avoid all personal contact, including inhalation.[5]

Do not eat, drink, or smoke in the laboratory or when using this product.[5][6]

Use non-sparking tools and prevent the build-up of electrostatic charge, especially when

handling larger quantities.[7]
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Ensure containers are securely sealed when not in use to prevent leakage or contamination.

[5]

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight and heat sources.[2]

Keep containers tightly closed and upright to prevent leakage.

Store away from incompatible materials, particularly strong oxidizing agents.[4]

For larger quantities, consider storage in a designated and bunded area to contain potential

spills.[5]

Section 5: Emergency Procedures
A well-rehearsed emergency plan is essential. All personnel must be familiar with these

procedures before working with the compound.

First Aid Measures (In Case of Exposure):[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove all contaminated clothing and shoes. If skin irritation persists, seek medical

attention.

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

symptoms, such as respiratory irritation, persist, get medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician or poison control center immediately.

Protocol 5.1: Chemical Spill Response
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This protocol outlines the steps for managing a chemical spill. The decision to handle a spill

internally or to evacuate and call for emergency response depends on the spill's size, location,

and the hazards of the material.[8][9]

Caption: Decision-making flowchart for chemical spill response.

Detailed Spill Cleanup Steps:

Alert and Secure: Alert personnel in the immediate area of the spill.[10]

Protect Yourself: Wear the appropriate PPE as described in Section 3, including respiratory

protection if necessary.[10]

Containment: For liquid spills, confine the spill to a small area by diking with an inert

absorbent material like vermiculite, dry sand, or a commercial absorbent pad.[8][10] Do not

use combustible materials.

Cleanup: Carefully soak up the spilled material with the absorbent.[2] Place the

contaminated absorbent and any other contaminated materials (e.g., gloves) into a suitable,

sealable, and clearly labeled container for disposal.[10]

Decontamination: Clean the spill area with soap and water, and then wipe dry.[11]

Ventilation: Ensure the area is well-ventilated during and after the cleanup.[10]

Section 6: Disposal Considerations
Chemical waste must be managed responsibly to protect human health and the environment.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[2]

Disposal Method: Do not empty into drains or release into the environment.[2][3] All chemical

waste, including contaminated cleanup materials, must be collected in properly labeled,

sealed containers.

Regulatory Compliance: Engage a licensed professional waste disposal service.[3] Disposal

must be conducted in strict accordance with all local, regional, and national environmental
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regulations.[12][13]

Conclusion
4-Propyl-1-(trifluoromethyl)cyclohexanol is a valuable compound for chemical research, but

it demands respect and careful handling. Its classification as a skin, eye, and respiratory

irritant, combined with a lack of comprehensive toxicological data, underscores the need for

stringent adherence to safety protocols. By implementing robust engineering controls,

consistently using appropriate personal protective equipment, and being prepared for

emergencies, researchers can work with this and other novel chemicals safely and effectively.

A proactive and informed approach to safety is not just a regulatory requirement; it is an

integral part of responsible scientific practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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